Cas no 1632286-06-6 (1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride)

• Product Name: 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride
• CAS No: 1632286-06-6
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• MDL: MFCD28144815
• CID: 4723656
• Update Time: 2025-07-24

1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride
• ST24037791

• MDL： MFCD28144815
• Inchi： 1S/C13H14N2O.ClH/c14-8-12-10-15(7-6-13(12)16)9-11-4-2-1-3-5-11;/h1-5,12H,6-7,9-10H2;1H
• InChI Key： LRROLZLQCCIPGZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(CC2C=CC=CC=2)CC1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 44.1

Additional information on 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride

Recent Advances in the Study of 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride (CAS: 1632286-06-6)

1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride (CAS: 1632286-06-6) is a chemical compound of significant interest in the field of medicinal chemistry due to its potential pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanism of action, efficacy, and potential applications in drug development.

The synthesis of 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties, which is crucial for its further development as a therapeutic agent.

In terms of biological activity, 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride has shown promising results in preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). Preliminary data suggest that the compound exhibits selective inhibition, which could reduce side effects compared to existing treatments. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for oral administration.

Recent in vivo studies have further explored the compound's efficacy in animal models of CNS disorders. For instance, in a rodent model of Parkinson's disease, 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride demonstrated neuroprotective effects by reducing oxidative stress and improving motor function. These findings highlight its potential as a candidate for further clinical development. However, additional studies are needed to fully elucidate its safety profile and therapeutic window.

Beyond CNS applications, the compound has also been investigated for its antimicrobial properties. In vitro assays have revealed activity against a range of bacterial and fungal pathogens, suggesting its potential use in combating antibiotic-resistant infections. The mechanism of action appears to involve disruption of microbial cell membranes, although further research is required to confirm this hypothesis and optimize its antimicrobial efficacy.

In conclusion, 1-Benzyl-4-oxopiperidine-3-carbonitrile hydrochloride (CAS: 1632286-06-6) represents a versatile compound with multiple therapeutic potentials. Its optimized synthesis, detailed structural characterization, and promising biological activity make it a valuable subject of ongoing research. Future studies should focus on advancing its clinical translation, including toxicity assessments and formulation development, to fully realize its therapeutic benefits.